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Compound of Interest

Compound Name: 2,5-Di-p-toluidinoterephthalic acid

Cat. No.: B3363466

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Di-p-toluidinoterephthalic acid, a derivative of terephthalic acid, is a compound of
significant interest in the field of materials science, primarily for its role as a key intermediate in
the synthesis of high-performance quinacridone pigments. This technical guide provides a
comprehensive overview of the known properties of 2,5-Di-p-toluidinoterephthalic acid,
including its chemical and physical characteristics. Detailed experimental protocols for its
synthesis and characterization are presented to facilitate further research and application. It is
important to note that while the chemical attributes of this compound are well-documented,
there is a notable absence of publicly available data regarding its biological activities and
toxicological profile.

Chemical and Physical Properties

2,5-Di-p-toluidinoterephthalic acid is a crystalline solid. Its core structure consists of a central
terephthalic acid moiety substituted with two p-toluidine groups at the 2 and 5 positions. This
substitution imparts specific electronic and steric properties to the molecule, influencing its
reactivity and end-use applications.

Identifiers and General Properties
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Property Value Reference
2,5-bis(4-

IUPAC Name - ) ) [1]
methylanilino)terephthalic acid

CAS Number 10291-28-8 [1]

Molecular Formula C22H20N204 [2]

Molecular Weight 376.4 g/mol [2]

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC(=
C(C=C2C(=0)0)NC3=CC=C(
C=C3)C)C(=0)0

[2]

InChl Key

FVLUGNOOEZYDNV-
UHFFFAOYSA-N

[2]

Physical Properties

Property Value
Melting Point 334 °C
Boiling Point 584.5 °C
Density 1.348 g/cm3

Synthesis of 2,5-Di-p-toluidinoterephthalic Acid

The synthesis of 2,5-Di-p-toluidinoterephthalic acid is typically achieved through the reaction

of a dialkyl succinylsuccinate with p-toluidine, followed by oxidation and hydrolysis. The

following protocol is a composite methodology based on established patent literature.[3]

Experimental Protocol

Materials:

» Dimethyl succinylsuccinate

e p-Toluidine
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e Anhydrous Butanol

» Concentrated Sulfuric Acid
» Acetic Acid

o Potassium Hydroxide

» Nitrogen gas

e Air supply

Procedure:

o Transesterification: In a stirred autoclave, combine dimethyl succinylsuccinate (0.2 mol),
anhydrous 1-butanol (250 ml), and concentrated sulfuric acid (0.52 ml).

o Purge the reactor with nitrogen for 15 minutes.
e Heat the mixture to 140°C under pressure for 2 hours.

e Cool the reaction mixture to allow for the precipitation of a mixture of dibutyl
succinylsuccinate and methyl butyl succinylsuccinate.

e Condensation with p-Toluidine: To the resulting mixture, add p-toluidine (26 g).

o Purge the system with nitrogen and heat to approximately 75°C for 1 hour with continuous
nitrogen purging.

o Oxidation: Add acetic acid (20 ml) and heat the mixture to reflux.

e Once at reflux, introduce a steady stream of air into the reaction mixture through a dip tube
for 4 hours.

o Hydrolysis and Precipitation: Add solid potassium hydroxide (70 g) to the reaction mixture
and continue to reflux for an additional hour.

e Cool the mixture and add 500 ml of water.
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e Adjust the pH of the solution to 2.5-3 by the addition of sulfuric acid.

o Separate the aqueous phase. Add approximately 400 ml of fresh water to the organic phase,
which should result in the precipitation of a dark-violet solid.

« Isolation and Purification: Filter the precipitate and dry at 100°C to yield 2,5-Di-p-
toluidinoterephthalic acid. The purity can be assessed by HPLC.
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Step 1: Transesterification

H2S0a (cat.)

1-Butanol

Dibutyl/Methyl Butyl
succinylsuccinate

Dimethyl succinylsuccinate

Step 2: Condensation

p-Toluidine : Intermediate Adduct

Step 3: Oxidation

Oxidized

Acetic Acid

Step 4: Hydrolysis & Precipitation

| H2S0a (for pH adjustment) |

2,5-Di-p-toluidinoterephthalic acid

KOH

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Di-p-toluidinoterephthalic acid.
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Characterization

The structural elucidation and confirmation of 2,5-Di-p-toluidinoterephthalic acid are primarily
achieved through spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the central terephthalic ring and the p-tolyl groups, the N-H protons of the
secondary amines, the carboxylic acid protons, and the methyl protons of the tolyl groups.
The integration and splitting patterns of these signals are crucial for confirming the molecular
structure.

e 13C NMR: The carbon NMR spectrum will provide information on the number and chemical
environment of the carbon atoms in the molecule, including the carbonyl carbons of the
carboxylic acid groups, the aromatic carbons, and the methyl carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 2,5-Di-p-toluidinoterephthalic acid will exhibit characteristic absorption
bands corresponding to the various functional groups present in the molecule. Key expected
vibrations include:

O-H stretching of the carboxylic acid groups.

N-H stretching of the secondary amine groups.

C=0 stretching of the carboxylic acid groups.

C-N stretching.

Aromatic C-H and C=C stretching.

Biological Properties and Signaling Pathways

A comprehensive search of the scientific literature and toxicology databases reveals a
significant lack of information on the biological properties, including potential therapeutic effects
or toxicity, of 2,5-Di-p-toluidinoterephthalic acid. While studies exist on the biological effects
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of its parent molecule, terephthalic acid, and other phthalate derivatives, this data cannot be
directly extrapolated to the di-p-toluidino substituted compound.[4] Therefore, no signaling
pathways or specific biological activities can be described for this molecule at present.

Applications

The primary and well-established application of 2,5-Di-p-toluidinoterephthalic acid is as a
key precursor in the synthesis of quinacridone pigments. The cyclization of 2,5-dianilino-
terephthalic acids, such as the title compound, leads to the formation of the highly stable and
brightly colored quinacridone pigments, which are widely used in paints, plastics, and inks.

Click to download full resolution via product page

Caption: Role as a precursor in pigment synthesis.

Conclusion

2,5-Di-p-toluidinoterephthalic acid is a well-characterized organic compound with
established synthetic routes and significant industrial application as a pigment intermediate. Its
chemical and physical properties are well-documented, allowing for its reliable synthesis and
identification. However, the lack of data on its biological activity presents a clear knowledge
gap. This technical guide serves as a foundational resource for researchers in materials
science and chemistry, while also highlighting the need for future investigations into the
potential biological and toxicological profile of this compound, which would be essential for any
consideration in the fields of drug development or life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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